3,5-Dibromo-4-chloropicolinic acid
Overview
Description
“3,5-Dibromo-4-chloropicolinic acid” is a chemical compound with the molecular formula C6H2Br2ClNO2 . It is used in various applications, including as a laboratory chemical.
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a method for synthesizing 3,5-dibromo-4-iodopyridine, which shares a similar structure with the compound , has been described . The process involves taking 3,5-dibromo-4-aminopyridine as an initial raw material to perform diazotization to obtain 3,5-dibromo-4-iodopyridine .
Molecular Structure Analysis
The molecular structure of “3,5-Dibromo-4-chloropicolinic acid” can be analyzed using various computational and experimental techniques . The compound has a molecular weight of 315.34 g/mol.
Physical And Chemical Properties Analysis
The physical and chemical properties of “3,5-Dibromo-4-chloropicolinic acid” can be inferred from similar compounds. For instance, 3,5-dibromo-4-methylbenzoic acid has a melting point of 242°C and a density of 1.951±0.06 g/cm3 .
Scientific Research Applications
Plant Growth Regulation
3,5-Dibromo-4-chloropicolinic acid has been studied for its potential as a plant growth regulator. Research has shown that similar picolinic acid derivatives, such as 4-amino-3,5,6-trichloropicolinic acid, are more toxic to many broad-leaved plants compared to other common herbicides and retain their activity in soil for an extended period (Hamaker et al., 1963).
Environmental and Waste Management
Studies have investigated the electrocatalytic dechlorination of chloropicolinic acid mixtures, which include compounds similar to 3,5-dibromo-4-chloropicolinic acid. This process helps in transforming these mixtures into less harmful substances, thereby managing environmental waste effectively (Hong-xing et al., 2016).
Biodegradation Processes
Research into the biodegradation of related compounds, such as 1-chloro-4-nitrobenzene, has led to the discovery of byproducts like 5-chloropicolinic acid. This type of research is crucial in understanding how such chemicals break down in natural environments (Katsivela et al., 1999).
Electrochemical Reduction Research
The electrochemical reduction process for compounds similar to 3,5-dibromo-4-chloropicolinic acid, such as 3,5,6-trichloropicolinic acid, has been a topic of research. This process is significant in understanding the chemical properties and potential applications of these compounds (Xu et al., 2015).
Chemical Synthesis and Analysis
Research has also focused on the synthesis of similar trichloropicolinic acids, providing valuable insights into chemical reactions and compound formations (Ling-yan, 2011).
Mechanism of Action
Mode of Action
The exact mode of action of 3,5-Dibromo-4-chloropicolinic acid is currently unknown . The specifics of these interactions and the resulting changes require further investigation.
Biochemical Pathways
The compound 3,5-Dibromo-4-hydroxybenzoate (DBHB), which is structurally similar to 3,5-Dibromo-4-chloropicolinic acid, has been studied for its catabolic pathways . DBHB undergoes an oxidative decarboxylation pathway mediated by a novel NAD(P)H-dependent flavin monooxygenase, leading to the formation of 2,6-dibromohydroquinone (2,6-DBHQ) . This compound is then ring-cleaved by a dioxygenase to form 2-bromomaleylacetate, which is finally transformed to β-ketoadipate
properties
IUPAC Name |
3,5-dibromo-4-chloropyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Br2ClNO2/c7-2-1-10-5(6(11)12)3(8)4(2)9/h1H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDVRSYYPLMRROO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=N1)C(=O)O)Br)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Br2ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90649907 |
Source
|
| Record name | 3,5-Dibromo-4-chloropyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90649907 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dibromo-4-chloropicolinic acid | |
CAS RN |
698393-07-6 |
Source
|
| Record name | 3,5-Dibromo-4-chloropyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90649907 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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